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Compound of Interest

Compound Name: 3-Bromo-4-fluorobenzaldehyde

Cat. No.: B1265969 Get Quote

3-Bromo-4-fluorobenzaldehyde is a substituted benzene ring with a formyl group, a bromine

atom, and a fluorine atom.[3] At room temperature, it typically appears as a white to pale yellow

crystalline solid or liquid.[3][4][5][6] The following table summarizes its key quantitative

properties based on available literature.
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Property Value Conditions / Notes Source(s)

Boiling Point 85-108 °C at 8 mmHg [5][7]

138-139 °C at 2.5 mmHg [3][6][8]

312 °C
Not specified (likely

atmospheric pressure)
[4]

Melting Point 28-34 °C [3][9]

Molecular Formula C₇H₄BrFO [3][4]

Molecular Weight 203.01 g/mol [3][4][7]

Density 1.67 - 1.7 g/cm³ [3][5]

Flash Point >113 °C Closed cup [8]

Water Solubility Insoluble [4][5]

Appearance
White to light yellow

low melting solid
[5][6]

CAS Number 77771-02-9 [3][4]

Structure-Property Relationship
The physicochemical properties of 3-Bromo-4-fluorobenzaldehyde, particularly its boiling

point, are a direct consequence of its molecular structure. The presence of polar functional

groups (aldehyde, fluorine, bromine) and the overall molecular weight contribute to

intermolecular forces such as dipole-dipole interactions and London dispersion forces, which

must be overcome for the substance to boil.
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Caption: Logical workflow of molecular structure influencing physical properties.

Experimental Protocol: Boiling Point Determination
by the Capillary Method
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[10] The following protocol details a common and reliable method for determining the

boiling point of an organic compound like 3-Bromo-4-fluorobenzaldehyde using a Thiele tube

or an aluminum block apparatus.[11]
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Apparatus and Materials:

Thiele tube or aluminum block heating apparatus

Thermometer (calibrated)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

3-Bromo-4-fluorobenzaldehyde sample

Heating mantle or Bunsen burner

Liquid paraffin or silicone oil (for Thiele tube)

Stand and clamps

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of 3-Bromo-4-
fluorobenzaldehyde into the small test tube.[11][12]

Capillary Insertion: Take a capillary tube that has been sealed at one end. Place it into the

test tube with the open end submerged in the liquid and the sealed end protruding above the

surface.[11][13]

Apparatus Assembly:

Securely fasten the test tube to the thermometer using a rubber band or thread. Ensure

the bulb of the thermometer is level with the bottom of the test tube.

Suspend the entire assembly in the Thiele tube (filled with heating oil) or insert it into a

hole in the aluminum block. The heat transfer medium should be below the opening of the

test tube to prevent contamination.[11]

Heating: Begin to heat the apparatus gently and slowly.[11] A slow, uniform heating rate is

crucial for accuracy.
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Observation: As the temperature rises, air trapped in the capillary tube will expand and

slowly bubble out. When the boiling point is approached, a rapid and continuous stream of

bubbles will emerge from the open end of the capillary tube.[11]

Temperature Recording: Note the temperature at which this rapid stream of bubbles begins.

This is the boiling point of the liquid at the current atmospheric pressure.[11] For high

accuracy, it is also recommended to record the barometric pressure.[10]

Confirmation (Optional): Remove the heat source and allow the apparatus to cool slowly. The

temperature at which the liquid just begins to enter the capillary tube is also the boiling point.

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety goggles and

gloves.[11]

Handle capillary tubes with care as they are fragile.[12]

3-Bromo-4-fluorobenzaldehyde is classified as an irritant and may be harmful if swallowed.

It can cause skin, eye, and respiratory irritation.[4][8]

Perform the experiment in a well-ventilated fume hood.

Synthesis Overview
3-Bromo-4-fluorobenzaldehyde is typically synthesized via the bromination of 4-

fluorobenzaldehyde. Several methods exist, often employing a catalyst. One common

procedure involves reacting 4-fluorobenzaldehyde with bromine in the presence of oleum,

iodine, and zinc bromide as a catalyst.[1][2][14] Another approach involves adding bromine to a

solution of 4-fluorobenzaldehyde in dichloromethane with aluminum trichloride.[7] The crude

product is then purified, often by distillation under reduced pressure, to yield the final product.

[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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